Cas no 69653-21-0 ( )
structure
Product Name:
CAS No:69653-21-0
MF:C19H14O3
MW:290.312665462494
CID:973942
PubChem ID:349633
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methylbenzoyl)naphthalene-1-carboxylic acid
- DTXSID50325255
- 69653-21-0
- NSC-409467
- NSC409467
-
-
- Inchi: 1S/C19H14O3/c1-12-5-4-7-14(11-12)18(20)16-10-9-13-6-2-3-8-15(13)17(16)19(21)22/h2-11H,1H3,(H,21,22)
- InChI Key: CMTYFXDRTIGSHG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C)C=1)C1=CC=C2C=CC=CC2=C1C(=O)O
Computed Properties
- Exact Mass: 290.09432
- Monoisotopic Mass: 290.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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